Cas no 647032-09-5 (N,N'-Dimesitylethanediimine)
N,N'-Dimesitylethanediimine structure
Product Name:N,N'-Dimesitylethanediimine
CAS No:647032-09-5
MF:C20H24N2
MW:292.417964935303
CID:2189789
Update Time:2023-08-06
N,N'-Dimesitylethanediimine Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,n,n’-1,2-ethanediylidenebis2,4,6-trimethyl-,n(e),n’(e)-
- N,N'-Dimesitylethanediimine
- GLYOXAL-BIS(MESITYLIMINE)
- Benzenamine,N,N'-1,2-ethanediylidenebis2,4,6-trimethyl-,N(E),N'(E)-
- Benzenamine, N,N'-1,2-ethanediylidenebis[2,4,6-trimethyl-
- N,N'-bis(2,4,6-trimethylphenyl)ethane-1,2-diimine
- YVKAJRYLHIECOK-UHFFFAOYSA-N
- Glyoxal bis(2,4,6-trimethylanil)
- AS1007
- N,N'-Bis(2,4,6-trimethylphenyl)ethanediimine
- N,N'-Bis(2,4,6-trimethylphenyl)-1,4-diazabutadien
-
- Inchi: 1S/C20H24N2/c1-13-9-15(3)19(16(4)10-13)21-7-8-22-20-17(5)11-14(2)12-18(20)6/h7-12H,1-6H3/b21-7+,22-8+
- InChI Key: YVKAJRYLHIECOK-KVJLFNRQSA-N
- SMILES: N(=C/C=N/C1C(C)=CC(C)=CC=1C)\C1C(C)=CC(C)=CC=1C
Computed Properties
- Exact Mass: 292.194
- Monoisotopic Mass: 292.194
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 24.7
N,N'-Dimesitylethanediimine Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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